Cas no 1955523-73-5 ((1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride)

• Product Name: (1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride
• CAS No: 1955523-73-5
• MF: C₇H₁₇ClF₂N₂
• MW: 202.673087835312
• MDL: MFCD30180659
• CID: 5240737
• PubChem ID: 122235267
• Update Time: 2026-03-08

(1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, N2-(2,2-difluoroethyl)-N2-ethyl-, hydrochloride (1:2)
• (1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride

• MDL： MFCD30180659
• Inchi： 1S/C7H16F2N2.ClH/c1-3-11(5-7(8)9)6(2)4-10;/h6-7H,3-5,10H2,1-2H3;1H
• InChI Key： SPMOXRJNBRNHFT-UHFFFAOYSA-N
• SMILES： N(CC)(CC(F)F)C(C)CN.Cl

Additional information on (1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride

Comprehensive Overview of (1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride (CAS No. 1955523-73-5)

The compound (1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride, identified by its CAS No. 1955523-73-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both amine and difluoroethyl functional groups, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier due to its lipophilic properties.

In recent years, the demand for novel amine-based compounds has surged, driven by advancements in precision medicine and targeted therapy. The inclusion of fluorine atoms in its structure enhances its metabolic stability, a feature highly sought after in the development of next-generation therapeutics. This aligns with the growing trend of fluorinated pharmaceuticals, which dominate discussions in drug design forums and academic research. Users searching for terms like "fluorine in drug development" or "amine derivatives for CNS applications" will find this compound particularly relevant.

The dihydrochloride salt form of this compound improves its solubility, a critical factor for in vitro and in vivo studies. This property is frequently highlighted in pharmacokinetic research, addressing common queries such as "how to enhance drug solubility" or "salt selection for API formulation". Additionally, its chiral center at the 1-aminopropan-2-yl moiety opens doors for stereoselective synthesis, a hot topic in asymmetric catalysis and enantiomer separation techniques.

From a synthetic chemistry perspective, the difluoroethyl group in this compound is noteworthy. Fluorinated building blocks are increasingly popular in medicinal chemistry, as evidenced by the rise in searches for "fluorine-containing synthons" and "difluoroethylamine applications". The compound’s versatility also makes it a candidate for proteomics and bioconjugation studies, where its reactive primary amine can facilitate ligand attachment or surface modification.

In the context of AI-driven drug discovery, molecules like (1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride are often analyzed for their QSAR (Quantitative Structure-Activity Relationship) profiles. This ties into trending searches such as "machine learning in compound optimization" and "computational chemistry tools". Its structural features are also compatible with high-throughput screening (HTS), a technique widely discussed in drug development webinars and biotech conferences.

For laboratories focusing on neurodegenerative disease research, this compound’s potential to modulate neurotransmitter receptors or ion channels is of particular interest. Queries like "amine derivatives for Alzheimer’s research" or "CNS-penetrant molecules" reflect the broader scientific community’s priorities. Furthermore, its dual hydrochloride form addresses practical concerns about compound storage and handling stability, frequently raised in pharmaceutical manufacturing discussions.

In summary, (1-aminopropan-2-yl)(2,2-difluoroethyl)ethylamine dihydrochloride (CAS No. 1955523-73-5) represents a multifaceted tool for modern research. Its alignment with trends like fluorine chemistry, CNS drug development, and computational modeling ensures its relevance in both academic and industrial settings. As the scientific community continues to explore structure-activity relationships and novel therapeutic targets, this compound is poised to remain a key player in cutting-edge research.